molecular formula C10H11ClN2 B13036522 (3R)-3-Amino-3-(6-chloro-2-methylphenyl)propanenitrile

(3R)-3-Amino-3-(6-chloro-2-methylphenyl)propanenitrile

Cat. No.: B13036522
M. Wt: 194.66 g/mol
InChI Key: UJMXLMCCMSEEAH-SECBINFHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R)-3-Amino-3-(6-chloro-2-methylphenyl)propanenitrile is a chiral nitrile compound featuring an amino group and a substituted phenyl ring. Its structure comprises a propanenitrile backbone with a 6-chloro-2-methylphenyl group and an amino group at the stereogenic center (R-configuration).

Properties

Molecular Formula

C10H11ClN2

Molecular Weight

194.66 g/mol

IUPAC Name

(3R)-3-amino-3-(2-chloro-6-methylphenyl)propanenitrile

InChI

InChI=1S/C10H11ClN2/c1-7-3-2-4-8(11)10(7)9(13)5-6-12/h2-4,9H,5,13H2,1H3/t9-/m1/s1

InChI Key

UJMXLMCCMSEEAH-SECBINFHSA-N

Isomeric SMILES

CC1=C(C(=CC=C1)Cl)[C@@H](CC#N)N

Canonical SMILES

CC1=C(C(=CC=C1)Cl)C(CC#N)N

Origin of Product

United States

Comparison with Similar Compounds

(R)-2-(2-Chlorophenyl)propanenitrile (3q)

  • Structure: Lacks the amino group and has a simpler 2-chlorophenyl substituent.
  • Synthesis : Prepared via enantioselective catalytic radical cyanation (Procedure D), yielding 66% with 98% enantiomeric excess (ee) .
  • Analytical Data :
    • 1H NMR : δ 7.49–7.30 (m, 4H), 4.00 (q, J = 6.8 Hz, 1H), 1.62 (d, J = 6.8 Hz, 3H).
    • HRMS : m/z 179.0474 [M]+ (EI) .

(R)-2-(2-Bromophenyl)propanenitrile (3r)

  • Structure : Similar to 3q but with a bromine substituent.
  • Synthesis : 65% yield, 87% ee, indicating halogen size may influence stereoselectivity .
  • Analytical Data :
    • 1H NMR : δ 7.68–7.24 (m, 4H), 4.03 (q, J = 6.8 Hz, 1H), 1.63 (d, J = 6.8 Hz, 3H) .

(R)-2-(3-Pentanoylphenyl)propanenitrile (3p)

  • Structure: Features a ketone group (pentanoyl) at the phenyl ring’s meta position.
  • Synthesis : Lower yield (52%) and ee (92%), suggesting steric or electronic effects from bulky substituents reduce efficiency .

Amino-Containing Analog from

(3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propanenitrile

  • Structure: Contains an amino group and a 4-chloro-3-fluorophenyl substituent.
  • Availability : Discontinued in all commercial quantities, implying synthesis challenges or instability .

Comparative Data Table

Compound Name Substituent Yield (%) ee (%) Key Analytical Techniques
(R)-2-(2-Chlorophenyl)propanenitrile (3q) 2-Cl 66 98 1H NMR, HRMS (EI), HPLC
(R)-2-(2-Bromophenyl)propanenitrile (3r) 2-Br 65 87 1H NMR, HPLC
(3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propanenitrile 4-Cl, 3-F, NH2 N/A N/A Discontinued
Target Compound 6-Cl, 2-Me, NH2 N/A N/A Not reported in evidence

Key Findings and Limitations

Synthetic Efficiency: Halogen type (Cl vs. Br) and substituent bulk (pentanoyl vs. methyl) significantly impact yield and ee .

Data Gaps : Direct synthetic or analytical data for the target compound are absent in the evidence, limiting precise comparisons.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.